Cas no 2377991-28-9 (4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d]oxazol-2(3H)-one)

• Product Name: 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d]oxazol-2(3H)-one
• CAS No: 2377991-28-9
• MF: C₁₃H₁₆BNO₄
• MW: 261.081443786621
• CID: 5463186
• PubChem ID: 152347263
• Update Time: 2026-03-10

4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d]oxazol-2(3H)-one Chemical and Physical Properties

Names and Identifiers

• 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d]oxazol-2(3H)-one
• starbld0011369
• Z3400145216
• 4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1,3-benzoxazol-2-one
• 2(3H)-Benzoxazolone, 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• EN300-6498120
• 2377991-28-9
• 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3H-1,3-benzoxazol-2-one
• 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2(3h)-benzoxazolone
• G69584
• DB-152583

• Inchi： 1S/C13H16BNO4/c1-12(2)13(3,4)19-14(18-12)8-6-5-7-9-10(8)15-11(16)17-9/h5-7H,1-4H3,(H,15,16)
• InChI Key： WYRADXFMHDRZBL-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC(B3OC(C)(C)C(C)(C)O3)=C2NC1=O

Computed Properties

• Exact Mass: 261.1172382 g/mol
• Monoisotopic Mass: 261.1172382 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.8
• Molecular Weight: 261.08

Additional information on 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d]oxazol-2(3H)-one

Research Brief on 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d]oxazol-2(3H)-one (CAS: 2377991-28-9)

4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d]oxazol-2(3H)-one (CAS: 2377991-28-9) is a boronic ester derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its benzo[d]oxazol-2(3H)-one core and dioxaborolane moiety, is widely utilized as a key intermediate in the synthesis of bioactive molecules and as a building block in Suzuki-Miyaura cross-coupling reactions. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and proteolysis-targeting chimeras (PROTACs).

Recent research has focused on the structural optimization and biological evaluation of derivatives of 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d]oxazol-2(3H)-one. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of novel BTK (Bruton's tyrosine kinase) inhibitors, which showed promising activity against B-cell malignancies. The boronic ester group in this compound facilitates efficient cross-coupling reactions, enabling the rapid assembly of diverse chemical libraries for high-throughput screening.

Another significant advancement involves the use of this compound in the development of PROTACs, a cutting-edge therapeutic modality. Researchers have leveraged its boronic acid functionality to design heterobifunctional molecules that selectively degrade target proteins. A 2024 study in ACS Chemical Biology highlighted its role in the synthesis of EGFR-targeting PROTACs, which exhibited potent degradation activity in non-small cell lung cancer (NSCLC) cell lines. This underscores the compound's versatility in modern drug discovery paradigms.

From a synthetic chemistry perspective, 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d]oxazol-2(3H)-one offers several advantages, including stability under ambient conditions and compatibility with a wide range of reaction conditions. Recent methodological studies have optimized its use in one-pot multicomponent reactions, further expanding its utility in medicinal chemistry. For instance, a 2023 publication in Organic Letters detailed a streamlined protocol for its incorporation into complex heterocycles, reducing synthetic steps and improving yields.

In conclusion, 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d]oxazol-2(3H)-one (CAS: 2377991-28-9) continues to be a valuable tool in chemical biology and drug discovery. Its applications span from traditional small-molecule inhibitors to innovative protein degradation strategies, reflecting its adaptability to evolving research needs. Future studies are expected to explore its potential in other therapeutic areas, such as infectious diseases and neurodegenerative disorders, further solidifying its role in the pharmaceutical industry.